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Compound of Interest

Compound Name: N-ethylsulfamide

CAS No.: 147962-42-3

Cat. No.: B106484

Get Quote

Executive Summary
N-Ethylsulfamide (CAS 147962-42-3) is a critical organosulfur building block in medicinal

chemistry, distinct from its sulfonamide (

) analogs by the presence of a central sulfonyl group flanked by two nitrogen atoms (

).[1][2] It serves as a stable, non-hydrolyzable bioisostere of urea, offering unique hydrogen-
bonding geometries that enhance potency and metabolic stability in drug candidates.[1]

Its primary industrial significance lies in its role as a key intermediate in the synthesis of

Macitentan (Opsumit®), a dual endothelin receptor antagonist used for the treatment of

pulmonary arterial hypertension (PAH). This guide provides a rigorous analysis of its chemical

identity, synthetic pathways, and application in high-value drug development.[1]

Chemical Identity & Physical Profile[1][2][3][4][5][6]
[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b106484#bc-rfq
https://www.benchchem.com/product/b106484/docs?utm_src=pdf-body#in-depth-technical-guide-n-ethylsulfamide-cas-147962-42-3-1
https://www.bldpharm.com/products/154743-05-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2689782.htm
https://www.bldpharm.com/products/154743-05-2.html
https://www.bldpharm.com/products/154743-05-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Ethylsulfamide is characterized by a tetrahedral sulfur atom bonded to two nitrogen atoms,

one of which bears an ethyl group.[1] This structure imparts amphoteric character, allowing it to

act as both a hydrogen bond donor and acceptor.

Table 1: Physicochemical Specifications
Property Specification

Chemical Name N-Ethylsulfamide

CAS Number 147962-42-3

Synonyms Ethylsulfamide; Sulfamide, N-ethyl-

Molecular Formula

Molecular Weight 124.16 g/mol

Structure

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water

pKa ~10.5 (Sulfamide NH protons are weakly acidic)

Melting Point 60–65 °C (varies by purity/polymorph)

Synthetic Pathways & Methodologies[1][9][10]
The synthesis of mono-substituted sulfamides is chemically challenging due to the symmetry of

the parent sulfamide (

), which often leads to di-substituted byproducts (

) during direct alkylation.[1]

The "Protected" Carbamate Route (Preferred)
To ensure high selectivity for the mono-ethyl derivative, the industry standard (used in

Macitentan production) utilizes a "Burgess-type" intermediate or a carbamate-protected

sulfamoyl chloride.[1] This method prevents over-alkylation.
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Mechanism of Action[3][4]
Activation: Chlorosulfonyl isocyanate (CSI) reacts with an alcohol (e.g., benzyl alcohol) to

form a protected sulfamoyl chloride.

Amination: Reaction with ethylamine yields the protected ethylsulfamide.

Deprotection: Hydrogenolysis removes the protecting group, yielding pure N-
ethylsulfamide.
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Figure 1: Selective synthesis of N-ethylsulfamide via Cbz-protection strategy to avoid bis-

alkylation.

Experimental Protocol: Synthesis via Carbamate Route
Note: This protocol is adapted from high-purity patent methodologies (e.g., US 2008/0194617).

[1]

Reagents:

Chlorosulfonyl isocyanate (CSI)

Benzyl alcohol[1]

Ethylamine (2.0 M in THF)

Dichloromethane (DCM)
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Palladium on Carbon (10% Pd/C)

Step-by-Step Methodology:

Formation of Cbz-Sulfamoyl Chloride:

Charge a flame-dried flask with DCM (anhydrous) and cool to 0°C under

.

Add Chlorosulfonyl isocyanate (1.0 equiv) dropwise.

Slowly add Benzyl alcohol (1.0 equiv) over 30 mins, maintaining temp < 5°C.

Validation: Monitor by TLC (disappearance of alcohol).[4] Result is a solution of Benzyl

(chlorosulfonyl)carbamate.

Amination:

Cool the solution to -10°C.

Add Ethylamine solution (1.1 equiv) dropwise. The reaction is exothermic; control rate to

keep temp < 0°C.

Stir for 1 hour at 0°C, then warm to room temperature (RT).

Workup: Wash with 1N HCl, then brine. Dry organic layer over

and concentrate to yield Benzyl (N-ethylsulfamoyl)carbamate.[1]

Deprotection (Hydrogenolysis):

Dissolve the intermediate in MeOH.

Add 10% Pd/C catalyst (10 wt%).

Stir under

atmosphere (balloon pressure) for 4–6 hours.
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Validation: TLC should show conversion of the UV-active carbamate to a non-UV active

product (stain with Ninhydrin or KMnO4).[1]

Purification: Filter through Celite to remove Pd. Concentrate filtrate.[4] Recrystallize from

EtOAc/Hexanes if necessary.

Medicinal Chemistry Applications
Bioisosterism: The Urea Surrogate
N-Ethylsulfamide is a classic transition-state mimic.[1]

Geometry: The tetrahedral sulfur (

) mimics the tetrahedral intermediate of amide hydrolysis, unlike the planar (

) urea carbonyl.

Acidity: The

protons in sulfamides are more acidic (

) than ureas (

), allowing for stronger H-bond donor capability in enzyme active sites.

Case Study: Macitentan (Opsumit®)
Macitentan is the most prominent drug utilizing the N-ethylsulfamide moiety. The sulfamide

group is critical for binding to the Endothelin receptor (ET-A/ET-B).[1]

Role: The N-ethylsulfamide tail fits into a hydrophobic pocket of the receptor while the

sulfonyl oxygens engage in H-bonding.[1]

Metabolic Stability: Unlike sulfonamides which can be metabolized to toxic hydroxylamines,

the sulfamide linkage is highly resistant to oxidative metabolism.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.bldpharm.com/products/154743-05-2.html
https://m.youtube.com/watch?v=llRXZrPtuQs
https://www.benchchem.com/product/b106484/docs?utm_src=pdf-body#in-depth-technical-guide-n-ethylsulfamide-cas-147962-42-3-1
https://www.bldpharm.com/products/154743-05-2.html
https://www.benchchem.com/product/b106484/docs?utm_src=pdf-body#in-depth-technical-guide-n-ethylsulfamide-cas-147962-42-3-1
https://www.bldpharm.com/products/154743-05-2.html
https://www.benchchem.com/product/b106484/docs?utm_src=pdf-body#in-depth-technical-guide-n-ethylsulfamide-cas-147962-42-3-1
https://www.bldpharm.com/products/154743-05-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Components
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Figure 2: Deconstruction of Macitentan showing the N-ethylsulfamide moiety as the critical

pharmacophore.[1]

Characterization & Quality Control
To validate the synthesis of N-ethylsulfamide, the following analytical signatures must be

confirmed.
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Technique Expected Signature Interpretation

1H NMR (DMSO-d6)
1.05 (t, 3H,

)

Ethyl terminal methyl group.[1]

2.90 (m, 2H,

)

Methylene coupled to NH.

6.40 (s, 2H,

)

Primary sulfamide protons

(exchangeable).

6.80 (t, 1H,

)

Secondary amine proton

(exchangeable).

Mass Spec (ESI) m/z 125.1 Confirm molecular ion.

TLC (SiO2) (50% EtOAc/Hex)
Stain with Ninhydrin

(Red/Purple spot).

Self-Validating Step: In the NMR, the integration ratio of the ethyl group protons (3:2) to the

exchangeable protons (2:1) is the primary purity check.[4] If the

signal is missing or integrates to 1, you likely have the bis-ethyl byproduct.[1]

Safety & Handling (MSDS Highlights)
Hazards: N-Ethylsulfamide is a skin and eye irritant.[1]

Reactivity: Stable under normal conditions but releases toxic

and

fumes upon combustion.

Storage: Hygroscopic. Store in a desiccator at room temperature.
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PPE: Nitrile gloves and safety glasses are mandatory. Use a fume hood during synthesis,

especially when handling Chlorosulfonyl isocyanate (highly corrosive/lachrymator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b106484/docs#in-depth-technical-guide-n-
ethylsulfamide-cas-147962-42-3-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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